Cas no 539813-19-9 (8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one)

• Product Name: 8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one
• CAS No: 539813-19-9
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 6525207
• Update Time: 2025-07-14

8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one Chemical and Physical Properties

Names and Identifiers

• 8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one
• (E)-8-((4-(benzyloxy)benzylidene)amino)-6-(tert-butyl)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one
• 1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 6-(1,1-dimethylethyl)-8-[[[4-(phenylmethoxy)phenyl]methylene]amino]-

• Inchi： 1S/C22H22N6O2/c1-22(2,3)19-20(29)28(21-25-23-15-27(21)26-19)24-13-16-9-11-18(12-10-16)30-14-17-7-5-4-6-8-17/h4-13,15H,14H2,1-3H3
• InChI Key： KGFZGRMIUHNNEF-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)C(=O)N(N=CC2=CC=C(OCC3=CC=CC=C3)C=C2)C2=NN=CN12

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 574.9±52.0 °C(Predicted)
• pka: 3.53±0.40(Predicted)

Additional information on 8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one

Compound CAS No 539813-19-9: 8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one

The compound with CAS No 539813-19-9, known as 8-(E)-{4-(benzyloxy)phenylmethylidene}amino-6-tert-butyl-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one, is a highly specialized organic molecule with a complex structure and promising applications in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential bioactivity. The molecule's structure incorporates a triazine ring system with a substituted phenyl group and a tert-butyl substituent, which contribute to its stability and reactivity.

The benzyloxy group attached to the phenyl ring introduces electronic effects that can influence the compound's interaction with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules. The tert-butyl group adds steric bulk to the molecule, which can enhance its solubility and bioavailability. These structural elements make the compound a valuable candidate for drug design and development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this molecule. These methods not only improve yield but also reduce reaction times and environmental impact compared to traditional techniques.

The biological activity of CAS No 539813-19-9 has been extensively studied in vitro and in vivo models. Preliminary results indicate that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly significant given the increasing demand for novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, computational studies using molecular docking techniques have revealed potential binding interactions between this compound and key protein targets involved in inflammatory pathways. Such insights provide a foundation for further research into its mechanism of action and therapeutic potential.

In conclusion, CAS No 539813-19-9 represents a promising lead compound in drug discovery research due to its unique structure and bioactive properties. Continued exploration into its synthesis optimization and biological effects will undoubtedly contribute to the development of innovative therapeutic agents.